APS (3-APS) Exhibits Mutually Nonexclusive Synergy with Taurine, Unlike Taurine Analogs with Dissimilar Ring Structures
In a direct head-to-head study of taurine analogues on the phosphorylation of a ~44 kDa mitochondrial protein in rat heart, (±)-3-aminotetrahydrothiopyran-1,1-dioxide (APS) displayed inhibitory activity approximately equivalent to taurine. However, combination dose-effect analysis revealed that APS acts independently of taurine (mutually nonexclusive), in contrast to the mutually exclusive behavior of (±)-piperidine-3-sulfonic acid (PiP). At a fixed 3:1 ratio of taurine to APS, the combination was highly antagonistic at low concentrations, approached additivity at 50% saturation, and became synergistic at high concentrations—a three-phase interaction not observed with other tested analogs [1].
| Evidence Dimension | Combination dose-effect interaction classification with taurine |
|---|---|
| Target Compound Data | APS (3-aminotetrahydrothiopyran-1,1-dioxide): mutually nonexclusive with taurine; 3:1 taurine:APS mixture transitions from antagonistic → additive → synergistic across concentration range |
| Comparator Or Baseline | Piperidine-3-sulfonic acid (PiP): mutually exclusive with taurine; 1:1 mixture slightly antagonistic at all concentrations |
| Quantified Difference | APS uniquely displays three-phase concentration-dependent synergy with taurine; no other tested analogue shows this behavior. |
| Conditions | In vitro phosphorylation of ~44 kDa protein in rat heart mitochondrial subfraction; fixed-ratio combination analysis |
Why This Matters
This pharmacological signature indicates that APS engages a distinct molecular mechanism, making it uniquely suitable for combination strategies or as a probe to study taurine-mediated signaling pathways where mutually exclusive analogues would confound interpretation.
- [1] Lombardini JB. Quantitative analysis of the combination dose-effects of taurine and taurine analogues on the phosphorylation of an ~44-Kd protein present in a mitochondrial subfraction of rat heart. J Cardiovasc Pharmacol. 1996;28(1):107-114. PMID: 8797144 View Source
